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Compound of Interest

Compound Name: Thexylborane

CAS No.: 3688-24-2

Cat. No.: B15831480

Get Quote

Introduction: Thexylborane (ThxBH₂), formally known as (1,1,2-trimethylpropyl)borane, is a

versatile monoalkylborane reagent widely utilized in organic synthesis, particularly for

hydroboration reactions.[1] While often represented as a monomer for stoichiometric

convenience, thexylborane predominantly exists as a stable dimer in tetrahydrofuran (THF)

solution and in its neat liquid form.[1] This dimeric structure, featuring hydrogen bridges, is

fundamental to its reactivity and stability. This guide provides an in-depth analysis of the

structure of the thexylborane dimer, supported by comparative quantitative data, detailed

experimental protocols for its preparation and characterization, and a structural visualization.

Core Molecular Structure
The thexylborane dimer, [ThxBH₂]₂, possesses a structure analogous to that of diborane

(B₂H₆), the parent boron hydride. The core of the molecule consists of a four-membered ring

composed of two boron atoms and two bridging hydrogen atoms. This B-H-B bridge is a classic

example of a three-center, two-electron (3c-2e) bond, a hallmark of electron-deficient boron

compounds.[2]

Each boron atom in the dimer is sp³ hybridized and is bonded to:
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Two bridging hydrogen atoms (Hb).

One terminal hydrogen atom (Ht).

One bulky thexyl group (C(CH₃)₂CH(CH₃)₂).

The four terminal atoms (two thexyl groups and two terminal hydrogens) lie roughly in a plane,

with the two bridging hydrogens situated above and below this plane, forming a non-planar ring

structure.[3] The presence of the sterically demanding thexyl group influences the stability and

reactivity of the dimer compared to diborane.

Visualization of Thexylborane Dimer
The logical relationship between the atoms in the thexylborane dimer can be visualized as

follows. The diagram illustrates the central B₂H₂ ring and the connectivity to the terminal

hydrogens and thexyl groups.
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Figure 1. Dimeric structure of thexylborane.
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Quantitative Structural Data
A definitive X-ray crystal structure for the thexylborane dimer is not available in the published

literature. This is common for reactive hydroborating agents that are typically prepared and

used in situ. However, the geometry of the central B-H-B bridge is well-characterized in the

parent compound, diborane (B₂H₆), which serves as an excellent structural model.

Parameter Bond Value (Å or °) Reference(s)

Bond Lengths

Terminal B-H (B-Ht) B–Hterminal ~1.19 Å [2][3][4]

Bridging B-H (B-Hb) B–Hbridge ~1.33 Å [2][4]

Boron-Boron Distance B–B ~1.77 Å [3]

Bond Angles

Terminal H-B-H Ht–B–Ht ~122° [3]

Bridging H-B-H Hb–B–Hb ~97° [3]

Table 1. Experimental bond lengths and angles for diborane (B₂H₆) as a reference model for

the thexylborane dimer core.

The B–Hbridge bonds are significantly longer and weaker than the terminal B–Hterminal

covalent bonds, which is a direct consequence of the 3c-2e bonding nature.[2][4]

Experimental Protocols
Thexylborane is most conveniently prepared in situ immediately before use by the

hydroboration of 2,3-dimethyl-2-butene with a borane-tetrahydrofuran (BH₃•THF) complex.[1]

Materials:

Borane-tetrahydrofuran complex solution (1 M in THF)

2,3-dimethyl-2-butene (tetramethylethylene)
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Anhydrous tetrahydrofuran (THF)

Nitrogen gas supply

Dry, nitrogen-flushed glassware (e.g., two-neck round-bottom flask, dropping funnel,

magnetic stirrer)

Procedure:

Setup: Assemble the dry glassware under a positive pressure of nitrogen. The reaction flask

is equipped with a magnetic stir bar and a dropping funnel and is maintained under an inert

atmosphere throughout the procedure.

Charging the Flask: Charge the reaction flask with a specific volume of the 1 M BH₃•THF

solution (e.g., 100 mL, 0.1 mole).

Cooling: Cool the stirred BH₃•THF solution to 0 °C using an ice-water bath.

Addition of Alkene: Add an equimolar amount of 2,3-dimethyl-2-butene (e.g., 100 mL of a 1 M

solution in anhydrous THF, 0.1 mole) dropwise to the cooled borane solution over 30-60

minutes. Maintain the temperature at 0 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to stir for an additional 1-2

hours at 0 °C to ensure the complete formation of thexylborane.

Usage: The resulting ~0.5 M solution of thexylborane dimer in THF is ready for use in

subsequent reactions. It is recommended to use the solution within one week of preparation,

storing it at 0 °C under nitrogen, as slow isomerization can occur over time.

Safety Precautions: Thexylborane is reactive with air and moisture and must be handled

under an inert atmosphere (e.g., nitrogen or argon).[1] BH₃•THF is a flammable and corrosive

reagent. All operations should be conducted in a well-ventilated fume hood.

The formation and purity of thexylborane dimer can be confirmed using NMR and IR

spectroscopy.

A. ¹¹B Nuclear Magnetic Resonance (NMR) Spectroscopy:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15831480/docs?utm_src=pdf-body#the-dimeric-structure-of-thexylborane-a-technical-overview
https://www.benchchem.com/product/b15831480/docs?utm_src=pdf-body#the-dimeric-structure-of-thexylborane-a-technical-overview
https://www.benchchem.com/product/b15831480/docs?utm_src=pdf-body#the-dimeric-structure-of-thexylborane-a-technical-overview
http://chemistry.du.ac.in/wp-content/uploads/2023/01/Methods-in-Organic-Synthesis_-Paper-202-B-Dr.-K.-Gopalaiah-Hydroboration_Thexylborane.pdf
https://www.benchchem.com/product/b15831480/docs?utm_src=pdf-body#the-dimeric-structure-of-thexylborane-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15831480?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Principle: ¹¹B NMR is highly sensitive to the coordination number and bonding environment

of the boron atom. Borane dimers exhibit characteristic upfield chemical shifts compared to

their corresponding monomers or solvent adducts.[5]

Expected Spectrum: The ¹¹B NMR spectrum of thexylborane dimer is expected to show a

complex multiplet in the upfield region. The signal is split by coupling to both the terminal

proton (a large ¹JB-Ht) and the two bridging protons (a smaller ¹JB-Hb). This complex pattern

is a definitive indicator of the dimeric, hydrogen-bridged structure.[5]

B. Infrared (IR) Spectroscopy:

Principle: IR spectroscopy can distinguish between terminal and bridging B-H bonds based

on their distinct vibrational frequencies.

Expected Spectrum: The IR spectrum of a solution of thexylborane dimer will display two

characteristic absorptions for the B-H bonds:

A strong, sharp absorption band around 2500 cm⁻¹, corresponding to the stretching

vibration of the terminal B-H bonds.[2]

A broader, less intense absorption band around 1560-1600 cm⁻¹, which is characteristic of

the B-H-B bridging bond stretch.[6] The presence of this band is strong evidence for the

dimeric structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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